3-(2-chlorothiophen-3-yl)propanoic acid
Description
The compound “2-amino-3-(2-chlorothiophen-3-yl)propanoic acid hydrochloride” is similar to the one you’re asking about . It has a molecular weight of 242.13 and its IUPAC name is 2-amino-3-(2-chlorothiophen-3-yl)propanoic acid hydrochloride .
Molecular Structure Analysis
The InChI code for “2-amino-3-(2-chlorothiophen-3-yl)propanoic acid hydrochloride” is 1S/C7H8ClNO2S.ClH/c8-6-4(1-2-12-6)3-5(9)7(10)11;/h1-2,5H,3,9H2,(H,10,11);1H . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
The compound “2-amino-3-(2-chlorothiophen-3-yl)propanoic acid hydrochloride” is a powder stored at room temperature .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-chlorothiophen-3-yl)propanoic acid involves the introduction of a chloro group onto a thiophene ring, followed by the addition of a propanoic acid group to the resulting compound.", "Starting Materials": [ "2-chlorothiophene", "propanoic acid", "phosphorus pentachloride", "thionyl chloride", "triethylamine", "dimethylformamide", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "2-chlorothiophene is reacted with phosphorus pentachloride and thionyl chloride in the presence of triethylamine and dimethylformamide to form 2-chloro-3-thienyl chloride.", "2-chloro-3-thienyl chloride is then reacted with propanoic acid in the presence of diethyl ether and sodium hydroxide to form 3-(2-chlorothiophen-3-yl)propanoic acid.", "The resulting product is then purified using hydrochloric acid, sodium bicarbonate, and magnesium sulfate." ] } | |
CAS RN |
1536845-03-0 |
Molecular Formula |
C7H7ClO2S |
Molecular Weight |
190.6 |
Purity |
95 |
Origin of Product |
United States |
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